N-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C23H25N3O2/c1-16-6-9-19(15-17(16)2)24-23(27)26-14-13-25-12-4-5-21(25)22(26)18-7-10-20(28-3)11-8-18/h4-12,15,22H,13-14H2,1-3H3,(H,24,27)
• InChI Key: IBGDNOLYMMXLPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCN3C=CC=C3C2C4=CC=C(C=C4)OC)C
• Molecular Formula: C23H25N3O2
• Molecular Weight: 375.5 g/mol

Description

N-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide is a useful research compound. Its molecular formula is C23H25N3O2 and its molecular weight is 375.472. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

N-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide and its derivatives have been studied for their synthesis and characterization. For instance, Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and established their structures using various spectral data, including IR, MS, 1H-NMR, and 13C-NMR (Hassan, Hafez, & Osman, 2014).

Cytotoxicity Studies

These compounds have also been evaluated for their cytotoxic activities. The study by Hassan et al. (2014) screened the synthesized products for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, providing insights into their potential use in cancer research (Hassan, Hafez, & Osman, 2014).

Electrochromic Properties

Liou and Chang (2008) investigated the electrochromic properties of aromatic polyamides containing triphenylamine moieties, which are related to the structure of the compound . They examined its solubility and thermal stability, which are crucial for its potential application in electrochromic devices (Liou & Chang, 2008).

Structural Studies

Structural studies of derivatives of this compound and related pyrazoles have been conducted. Quiroga et al. (1999) prepared and analyzed the structures of various pyrazolo[3,4-b]pyridines, revealing insights into their tautomeric structures and hydrogen-bonded arrangements, which are significant for understanding the chemical behavior of these compounds (Quiroga, Cruz, Insuasty, Nogueras, Sánchez, Cobo, & Low, 1999).

Photophysical Properties

The photophysical properties of related pyrazine-based chromophores have been studied by Hoffert et al. (2017), who described the synthesis and properties of fluorophores with pyrazine cores. Such studies are relevant for applications in materials science and photonics (Hoffert, Durand, Gauthier, Guen, & Achelle, 2017).